5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide

• IUPAC Name: 5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide
• InChI: InChI=1S/C11H9F4N3O2/c12-5-1-2-6-9(18-4-17-6)8(5)10(20)16-3-7(19)11(13,14)15/h1-2,4,7,19H,3H2,(H,16,20)(H,17,18)/t7-/m0/s1
• InChI Key: LKBJVHWOINFZKY-ZETCQYMHSA-N
• Canonical SMILES: C1=CC(=C(C2=C1NC=N2)C(=O)NCC(C(F)(F)F)O)F
• Isomeric SMILES: C1=CC(=C(C2=C1NC=N2)C(=O)NC[C@@H](C(F)(F)F)O)F
• Molecular Formula: C11H9F4N3O2
• Molecular Weight: 291.20 g/mol

Description

5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide, also known as TFB, is a synthetic compound that has been widely used in scientific research. TFB is a benzimidazole derivative that has been found to have potential applications in various fields of research, including cancer treatment, neurology, and infectious diseases.

Mechanism of Action

The mechanism of action of 5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cancer cell growth. This compound has also been found to activate the AMP-activated protein kinase (AMPK) pathway, which plays a key role in regulating energy metabolism and cell growth.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to enhance the cytotoxic effects of chemotherapy drugs. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide for lab experiments is its high potency. This compound has been found to be effective at low concentrations, making it a cost-effective option for research. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for the research and development of 5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide. One area of research is the development of this compound analogs with improved solubility and potency. Another area of research is the investigation of the potential applications of this compound in the treatment of infectious diseases. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promise in various fields of scientific research, including cancer treatment, neurology, and infectious diseases. The synthesis of this compound involves the reaction of 5-fluoro-1H-benzimidazole-4-carboxamide with 3,3,3-trifluoro-2-hydroxypropanol in the presence of a base. This compound has been found to inhibit the growth of cancer cells, enhance the cytotoxic effects of chemotherapy drugs, and have neuroprotective effects. However, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of research.

Synthesis Methods

The synthesis of 5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide involves the reaction of 5-fluoro-1H-benzimidazole-4-carboxamide with 3,3,3-trifluoro-2-hydroxypropanol in the presence of a base. The reaction is carried out under reflux conditions for several hours. The product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

5-fluoro-N-[(2S)-3,3,3-trifluoro-2-hydroxypropyl]-1H-benzimidazole-4-carboxamide has been found to have potential applications in various fields of scientific research. One of the most promising applications of this compound is in cancer treatment. This compound has been found to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer. This compound has also been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.
In addition to cancer treatment, this compound has also been studied for its potential applications in neurology. This compound has been found to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been found to have antiviral properties, making it a potential candidate for the treatment of viral infections.